Cas no 895442-82-7 (2-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-5-nitrobenzamide)

• Product Name: 2-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-5-nitrobenzamide
• CAS No: 895442-82-7
• MF: C₁₆H₁₂ClN₃O₅S
• MW: 393.801581382751
• CID: 5894683
• PubChem ID: 7244556
• Update Time: 2025-10-23

2-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-5-nitrobenzamide
• Benzamide, 2-chloro-N-(5,6-dimethoxy-2-benzothiazolyl)-5-nitro-
• 895442-82-7
• 2-chloro-N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-5-nitrobenzamide
• AKOS024656812
• F2525-0120

• Inchi： 1S/C16H12ClN3O5S/c1-24-12-6-11-14(7-13(12)25-2)26-16(18-11)19-15(21)9-5-8(20(22)23)3-4-10(9)17/h3-7H,1-2H3,(H,18,19,21)
• InChI Key： VCQNGPYRDFSINM-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC(OC)=C(OC)C=C2S1)(=O)C1=CC([N+]([O-])=O)=CC=C1Cl

Computed Properties

• Exact Mass: 393.0186194g/mol
• Monoisotopic Mass: 393.0186194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.532±0.06 g/cm3(Predicted)
• pka: 7.36±0.70(Predicted)

Additional information on 2-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-5-nitrobenzamide

Introduction to 2-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-5-nitrobenzamide (CAS No. 895442-82-7)

2-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-5-nitrobenzamide, identified by its Chemical Abstracts Service (CAS) number 895442-82-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring, and incorporates a benzothiazole moiety, which is known for its broad spectrum of biological activities. The presence of both chloro and nitro substituents further enhances its potential as a pharmacophore in drug discovery.

The structural framework of 2-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-5-nitrobenzamide encompasses several key pharmacologically relevant features. The benzothiazole ring system is a well-documented scaffold in medicinal chemistry, exhibiting properties such as anti-inflammatory, antimicrobial, and anticancer activities. The dimethoxy group at the 5 and 6 positions of the benzothiazole ring may influence the compound's solubility and metabolic stability, while the nitro group at the 5-position of the benzamide moiety can modulate electronic properties and reactivity. These structural elements collectively contribute to the compound's potential therapeutic applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity. Among these, benzamides derived from benzothiazole have shown promise in various preclinical studies. For instance, derivatives of benzothiazole-benzamide have been investigated for their role in modulating enzyme activity and inhibiting inflammatory pathways. The specific substitution pattern in 2-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-5-nitrobenzamide positions it as a candidate for further exploration in this context.

The synthesis of 2-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-5-nitrobenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chlorination and nitration steps are particularly critical, as they introduce functional groups that are essential for biological activity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the benzothiazole core with high efficiency. These synthetic strategies are aligned with contemporary trends in green chemistry, emphasizing sustainability and minimal waste generation.

Biological evaluation of 2-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-5-nitrobenzamide has revealed intriguing preliminary findings. In vitro assays have demonstrated potential inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. Additionally, the compound has shown selective toxicity toward certain cancer cell lines in preliminary cytotoxicity assays. These results are particularly noteworthy given the growing interest in developing targeted therapies that minimize side effects associated with conventional treatments.

The role of computational chemistry in optimizing the pharmacological profile of 2-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-5-nitrobenzamide cannot be overstated. Molecular modeling techniques allow researchers to predict binding interactions between the compound and biological targets with high accuracy. This approach has been instrumental in refining lead structures and predicting potential adverse effects before experimental validation is undertaken. Such computational strategies align with modern drug discovery paradigms that emphasize efficiency and cost-effectiveness.

Recent advancements in high-throughput screening (HTS) technologies have further accelerated the process of identifying bioactive compounds like 2-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-5-nitrobenzamide. HTS enables rapid testing of large libraries of compounds against multiple biological targets simultaneously, thereby expediting the identification of promising candidates for further development. The integration of HTS with machine learning algorithms has enhanced the precision of hit identification, reducing false positives and improving overall success rates.

The pharmacokinetic properties of 2-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-5-nitrobenzamide are also under investigation to ensure its suitability for clinical translation. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (T) are carefully evaluated using both in vitro and in vivo models. Understanding these properties is crucial for optimizing dosing regimens and minimizing potential side effects. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy play a vital role in characterizing metabolites and identifying potential drug-drug interactions.

The future direction of research on 2-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-5-nitrobenzamide lies in exploring its mechanism of action at a molecular level. Elucidating how this compound interacts with specific biological pathways will provide valuable insights into its therapeutic potential. Preclinical studies involving animal models will be essential to validate these findings and assess overall efficacy before human trials can commence. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive this research forward.

In conclusion,2-chloro-N-(5,6-dimethoxy- 1, 3- benzothiazol- <0xE1><0xB8><0x82>-yl) - <0xE1><0xB8><0x85>-nitrobenzamide (CAS No. 89544 <0xE1><0xB8><0x80>42- 82- 7) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with preliminary biological activity, make it an attractive target for investigation. As our understanding of molecular mechanisms advances, this compound holds potential as a lead structure for novel therapeutic agents. Continued research efforts will be instrumental in unlocking its full pharmacological promise.